Cas no 1461707-88-9 (1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol)

1-(3-Fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol is a fluorinated aromatic compound featuring an isopropoxy-substituted ethanol moiety. This structure imparts unique physicochemical properties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The fluorine atom at the meta position enhances electron-withdrawing effects, influencing reactivity and stability, while the isopropoxy group contributes to solubility in both polar and nonpolar media. Its balanced lipophilicity and steric profile make it suitable for fine chemical transformations, including asymmetric synthesis and chiral derivatization. The compound’s well-defined reactivity and functional group compatibility render it valuable for developing bioactive molecules or advanced materials.
1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol structure
1461707-88-9 structure
Product Name:1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol
CAS No:1461707-88-9
MF:C11H15FO2
MW:198.234007120132
CID:4601030
PubChem ID:75356244
Update Time:2025-10-31

1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol
    • Benzenemethanol, 3-fluoro-α-[(1-methylethoxy)methyl]-
    • 3-Fluoro-α-[(1-methylethoxy)methyl]benzenemethanol
    • Inchi: 1S/C11H15FO2/c1-8(2)14-7-11(13)9-4-3-5-10(12)6-9/h3-6,8,11,13H,7H2,1-2H3
    • InChI Key: FDTWLPHMGCNIJH-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(F)C=1)(O)COC(C)C

Computed Properties

  • Exact Mass: 198.10560788g/mol
  • Monoisotopic Mass: 198.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų

1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol Pricemore >>

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Additional information on 1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol

Introduction to 1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol (CAS No. 1461707-88-9)

1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1461707-88-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications. The structural features of this molecule, particularly the presence of a 3-fluorophenyl group and an ethanol side chain, contribute to its unique chemical properties and potential therapeutic benefits.

The 3-fluorophenyl moiety is a key structural determinant in this compound, influencing its interactions with biological targets. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. These attributes make fluorinated derivatives valuable in the development of novel drugs. The propan-2-yloxy group, on the other hand, introduces a hydrophilic component to the molecule, which can modulate solubility and bioavailability. This balance between lipophilicity and hydrophilicity is crucial for optimizing drug delivery systems.

In recent years, there has been a surge in research focused on identifying and developing small-molecule inhibitors targeting various disease-related pathways. 1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol has emerged as a compound of interest due to its potential role in modulating enzyme activity and receptor interactions. For instance, studies have suggested that this molecule may interact with enzymes involved in metabolic disorders, offering a novel approach to therapeutic intervention. The fluorine atom in the 3-fluorophenyl group plays a pivotal role in these interactions by enhancing the compound's ability to bind to specific amino acid residues in target proteins.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify promising drug candidates. 1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol has been subjected to various computational analyses to predict its binding affinity and pharmacokinetic properties. These studies have revealed that the compound exhibits favorable characteristics for further development into a lead compound. Specifically, molecular docking simulations have indicated strong binding interactions with enzymes such as kinases and phosphodiesterases, which are implicated in several diseases.

Beyond its potential therapeutic applications, 1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol also serves as a valuable scaffold for medicinal chemists. Its structural versatility allows for modifications that can fine-tune its biological activity. Researchers have explored derivatives of this compound with altered substituents to enhance potency, selectivity, and pharmacokinetic profiles. Such modifications are essential steps in the drug discovery process, where initial hits are optimized into viable candidates for clinical trials.

The synthesis of 1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of this molecule. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at different sites within the molecule.

In conclusion, 1-(3-fluorophenyl)-2-(propan-2-yloxy)ethan-1-ol (CAS No. 1461707-88-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.

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